Cas no 2098041-71-3 (2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile)

• Product name: 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2098041-71-3
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 5726519
• PubChem ID: 121211242

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• F2198-1113
• 2-(2-methyl-5-thiophen-3-ylpyrazol-3-yl)acetonitrile
• 2098041-71-3
• AKOS026721346
• 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile

• Inchi： 1S/C10H9N3S/c1-13-9(2-4-11)6-10(12-13)8-3-5-14-7-8/h3,5-7H,2H2,1H3
• InChI Key： NOOHQOPUDYCJNL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CC#N)N(C)N=1

Computed Properties

• Exact Mass: 203.05171847g/mol
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų
• XLogP3: 1.3

Additional information on 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile

Comprehensive Overview of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2098041-71-3)

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile, with the CAS number 2098041-71-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a pyrazole ring, a thiophene moiety, and a nitrile functional group, making it a versatile intermediate for various applications. Researchers and industries are increasingly interested in its potential due to its structural diversity and reactivity.

The compound’s molecular formula and structural features have been extensively studied to understand its properties and applications. Its pyrazole-thiophene hybrid structure is particularly noteworthy, as it aligns with current trends in drug discovery, where heterocyclic compounds are pivotal for developing new therapeutics. The presence of the nitrile group further enhances its utility in synthetic chemistry, enabling reactions such as cyclizations and nucleophilic additions.

In recent years, the demand for heterocyclic compounds like 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile has surged, driven by their role in designing pharmaceutical intermediates and functional materials. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, reflecting broader industry trends toward targeted therapies and antibiotic resistance solutions. Its CAS number 2098041-71-3 is frequently searched in academic and industrial databases, underscoring its relevance.

From a synthetic perspective, 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile is synthesized via multi-step organic reactions, often involving condensation and cyclization processes. The compound’s solubility and stability under various conditions have been characterized to ensure its suitability for further derivatization. Researchers emphasize its compatibility with green chemistry principles, as modern synthetic routes aim to minimize waste and improve efficiency.

The compound’s applications extend beyond pharmaceuticals. It is also investigated for use in organic electronics and catalysis, where its electron-rich structure can facilitate charge transport or act as a ligand. This dual utility aligns with the growing interest in multifunctional materials that bridge gaps between disciplines. Searches for thiophene-based compounds and pyrazole derivatives often highlight this compound’s potential in cutting-edge research.

Quality control and analytical methods for 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile are critical for ensuring reproducibility in research and industrial settings. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols are essential for meeting regulatory standards and maintaining the compound’s reliability in high-value applications.

In summary, 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2098041-71-3) represents a compelling example of modern chemical innovation. Its multifaceted applications in drug development, material science, and catalysis make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.